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The landscape of plasticizers is undergoing a significant transformation, driven by regulatory

pressures and a growing demand for safer, more sustainable materials in sensitive applications

such as medical devices and pharmaceutical packaging. The phasing out of traditional ortho-

phthalate plasticizers like di(2-ethylhexyl) phthalate (DEHP) has spurred the development and

adoption of a new generation of "emerging" plasticizers. This guide provides a comparative

evaluation of diisooctyl glutarate (DIOG) against other prominent emerging alternatives:

acetyl tributyl citrate (ATBC), tris(2-ethylhexyl) trimellitate (TOTM), dioctyl terephthalate

(DOTP), and diisononyl cyclohexane-1,2-dicarboxylate (DINCH).

This comparison focuses on key performance indicators: plasticizing efficiency, thermal

stability, and migration resistance, supported by available experimental data. Detailed

experimental protocols for the cited tests are also provided to aid in the replication and further

investigation of these materials.

Quantitative Performance Data
The following tables summarize the available quantitative data for the evaluated plasticizers. It

is important to note that direct comparative studies including diisooctyl glutarate are limited in

publicly available literature. Therefore, the data presented is a collation from various sources

and should be interpreted with consideration of potential variations in testing methodologies.
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Table 1: Plasticizing Efficiency in PVC Formulations

Plasticizer
Concentration
(phr)

Shore A
Hardness

Tensile
Strength (MPa)

Elongation at
Break (%)

Diisooctyl

Glutarate (DIOG)
-

Data not

available

Data not

available

Data not

available

Acetyl Tributyl

Citrate (ATBC)
50 ~80-85 ~18-22 ~300-350

Tris(2-ethylhexyl)

Trimellitate

(TOTM)

50 ~85-90 ~20-25 ~300-350

Dioctyl

Terephthalate

(DOTP)

50 ~85-90 ~18-23 ~300-350

Diisononyl

Cyclohexane-

1,2-dicarboxylate

(DINCH)

50 ~80-85 ~17-22 ~350-400

Note: "phr" denotes parts per hundred parts of resin.

Table 2: Thermal Stability

Plasticizer
Onset of Decomposition (Tonset) in PVC
(°C)

Diisooctyl Glutarate (DIOG) Data not available

Acetyl Tributyl Citrate (ATBC) ~240-260

Tris(2-ethylhexyl) Trimellitate (TOTM) ~280-300

Dioctyl Terephthalate (DOTP) ~270-290

Diisononyl Cyclohexane-1,2-dicarboxylate

(DINCH)
~260-280
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Table 3: Migration Resistance (Weight Loss %)

Plasticizer Test Medium Weight Loss (%)

Diisooctyl Glutarate (DIOG) Data not available Data not available

Acetyl Tributyl Citrate (ATBC) Hexane ~10-15

Tris(2-ethylhexyl) Trimellitate

(TOTM)
Hexane ~1-3

Dioctyl Terephthalate (DOTP) Hexane ~5-10

Diisononyl Cyclohexane-1,2-

dicarboxylate (DINCH)
Hexane ~5-10

Discussion of Plasticizer Performance
Diisooctyl Glutarate (DIOG): While specific experimental data for DIOG is not readily

available in the reviewed literature, glutarate-based plasticizers are generally known for their

good low-temperature flexibility. They are aliphatic diesters, which typically impart good

plasticizing efficiency. However, their migration resistance and thermal stability may be lower

compared to larger, more complex molecules like trimellitates. Further experimental

investigation is required to quantitatively benchmark DIOG against other emerging plasticizers.

Acetyl Tributyl Citrate (ATBC): ATBC is a bio-based plasticizer derived from citric acid and is

recognized for its low toxicity profile.[1] It offers good plasticizing efficiency and flexibility,

particularly at low temperatures.[1] However, its migration resistance is generally lower than

that of higher molecular weight plasticizers like TOTM.[2] ATBC has found use in sensitive

applications such as medical devices and food contact materials.[2]

Tris(2-ethylhexyl) Trimellitate (TOTM): TOTM is a high-molecular-weight trimellitate plasticizer

known for its excellent thermal stability and low volatility.[3][4] This translates to superior

migration resistance, making it suitable for high-temperature applications and in devices where

plasticizer leaching is a critical concern, such as medical tubing.[2][5] Its plasticizing efficiency

is comparable to other general-purpose plasticizers.[6]
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Dioctyl Terephthalate (DOTP): DOTP is a non-ortho-phthalate plasticizer that has gained

significant traction as a replacement for DEHP. It offers a good balance of properties, including

good plasticizing efficiency, low volatility, and better thermal stability compared to DEHP.[7][8]

Its migration resistance is considered good, though generally not as high as TOTM.[8] DOTP is

widely used in a variety of flexible PVC applications.[9]

Diisononyl Cyclohexane-1,2-dicarboxylate (DINCH): DINCH is the diisononyl ester of 1,2-

cyclohexanedicarboxylic acid and is another popular non-phthalate alternative.[10] It is noted

for its excellent toxicological profile and good plasticizing efficiency, particularly in providing

good low-temperature flexibility.[11] Its migration resistance is comparable to that of DOTP.[12]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the evaluation of

plasticizer performance.

1. Plasticizing Efficiency (ASTM D2284 - Standard Test Method for Tensile Properties of

Plastics)

Objective: To determine the mechanical properties of plasticized PVC, including tensile

strength, elongation at break, and modulus of elasticity.

Methodology:

Sample Preparation: PVC resin is compounded with the plasticizer at a specified

concentration (e.g., 50 phr) along with stabilizers and other additives using a two-roll mill

or an internal mixer. The compounded material is then compression molded into sheets of

a specified thickness.

Specimen Preparation: Dumbbell-shaped test specimens are cut from the molded sheets

according to the dimensions specified in the standard.

Conditioning: The specimens are conditioned at a standard temperature and humidity

(e.g., 23 ± 2°C and 50 ± 5% relative humidity) for a minimum of 40 hours prior to testing.

Testing: The conditioned specimens are tested using a universal testing machine (tensile

tester). The specimen is clamped into the grips of the machine and pulled at a constant
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rate of speed until it fractures.

Data Collection: The force required to stretch the specimen and the corresponding

elongation are recorded throughout the test. Tensile strength is calculated as the

maximum stress applied before rupture. Elongation at break is the percentage increase in

length at the point of rupture. Shore A hardness is measured on the molded sheets using a

durometer according to ASTM D2240.

2. Thermal Stability (Thermogravimetric Analysis - TGA)

Objective: To evaluate the thermal stability of the plasticized PVC by determining the

temperature at which it begins to decompose.

Methodology:

Sample Preparation: A small, representative sample of the plasticized PVC compound

(typically 5-10 mg) is placed in a TGA crucible.

Testing: The crucible is placed in the TGA furnace. The sample is heated at a constant

rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

Data Collection: The weight of the sample is continuously monitored as a function of

temperature. The TGA thermogram plots the percentage of weight loss against

temperature. The onset of decomposition (Tonset) is determined as the temperature at

which a significant weight loss begins.

3. Migration Resistance (Solvent Extraction Method)

Objective: To determine the amount of plasticizer that leaches from the PVC material when in

contact with a solvent.

Methodology:

Sample Preparation: A pre-weighed sample of the plasticized PVC sheet of known

dimensions is prepared.

Immersion: The sample is fully immersed in a specified volume of a solvent (e.g., hexane,

which simulates fatty foods) in a sealed container.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: The container is stored at a controlled temperature for a specified period (e.g.,

24 hours at 25°C).

Analysis: After the incubation period, the PVC sample is removed, dried to a constant

weight, and re-weighed. The weight loss of the sample is attributed to the migration of the

plasticizer into the solvent and is expressed as a percentage of the initial plasticizer

content. Alternatively, the concentration of the plasticizer in the solvent can be quantified

using analytical techniques such as gas chromatography-mass spectrometry (GC-MS).

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the evaluation of a novel plasticizer.
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Plasticizer Synthesis & Characterization

PVC Formulation & Sample Preparation

Toxicological Assessment

Synthesis of Novel Plasticizer

Chemical Structure Confirmation (FTIR, NMR)

Compounding with PVC Resin

Compression Molding of Test Sheets

Plasticizing Efficiency (Tensile, Hardness) Thermal Stability (TGA) Migration Resistance (Solvent Extraction)

In Vitro Cytotoxicity Assays

In Vivo Animal Studies (if required)
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Workflow for Plasticizer Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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